Cas no 1361752-49-9 (2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361752-49-9
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912505
• Update Time: 2025-06-14

2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-8(5-11)16-7(2-3-15)4-9(6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： YCYCLWVQRDOBNX-UHFFFAOYSA-N
• SMILES： FCC1C(C)=C(C=C(CC#N)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361752-49-9)

The compound 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361752-49-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating metabolic stability and lipophilicity, which are critical factors in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in developing novel therapeutics and crop protection agents. The presence of fluorine atoms in 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile enhances its binding affinity to biological targets, a property highly sought after in medicinal chemistry. This compound is particularly relevant in the context of precision medicine and sustainable agriculture, two trending topics in scientific and industrial communities.

The synthesis of 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile involves multi-step organic reactions, including fluorination and cyanation processes. Its CAS No. 1361752-49-9 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's stability under various conditions makes it suitable for further derivatization, aligning with the growing interest in structure-activity relationship (SAR) studies.

From an environmental perspective, the use of fluorinated compounds like 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile is being scrutinized for their ecological impact. However, advancements in green chemistry are addressing these concerns by optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

In summary, 2-(Fluoromethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361752-49-9) represents a versatile building block in modern chemistry. Its applications span drug development, agrochemical innovation, and materials science, making it a compound of high interest in both academic and industrial settings. As research continues, its role in addressing global challenges such as disease treatment and food security will likely expand further.